Succinonitrile

• CAS No.: 110-61-2
• Product Name: Succinonitrile
• Molecular Formula: C4H4N2; CNCH2CH2CN; C4H4N2
• Molecular Weight: 80.09 g/mol
• IUPAC Name: butanedinitrile
• Standard InChI: InChI=1S/C4H4N2/c5-3-1-2-4-6/h1-2H2
• Standard InChIKey: IAHFWCOBPZCAEA-UHFFFAOYSA-N
• SMILES: C(CC#N)C#N
• Canonical SMILES: C(CC#N)C#N
• Boiling Point: 509 to 513 °F at 760 mm Hg (NTP, 1992); 266.0 °C; 266 °C; 265 °C; 509°F
• Colorform: Colorless waxy solid
• Density: 1.023 at 113 °F (NTP, 1992); 0.9867 g/cu cm @ 60 °C; 1.02 g/cm³; 0.99
• Flash Point: 270 °F (NTP, 1992); 270 °F (132 °C) (closed cup); 132 °C; 270°F
• Melting Point: 135 to 136 °F (NTP, 1992); 54.5 °C; 54 °C; 134°F
• Physical Description: Succinonitrile appears as colorless to light brown crystals. Colorless waxy solid melting at 57°C. Highly toxic.; COLOURLESS WAXY CRYSTALS.; Colorless, odorless, waxy solid. [Note: Forms cyanide in the body.]
• Description: Succinonitrile appears as colorless to light brown crystals. Colorless waxy solid melting at 57°C. Highly toxic.
• Solubility: 50 to 100 mg/mL at 70° F (NTP, 1992); 1.60 M; Soluble in acetone, chloroform, dioxane; slightly soluble in ethanol, benzene, ether, carbon sulfide; In water, 126.9 g/L @ 20 °C; Solubility in water, g/100ml at 20 °C: 13; 13%
• Synonyms: succinonitrile
• Vapor Density: 2.1 (NTP, 1992) (Relative to Air); 2.8 (Air=1); Relative vapor density (air = 1): 2.1
• Vapor Pressure: 2 mm Hg at 392 °F (NTP, 1992); 0.01 mmHg; 1.0382 Pa (0.00778 mm Hg) @ 298.29 K (25.14 °C) (solid); (212°F): 2 mmHg
• PubChem Compound: 8062
• Last Modified: Nov 11 2021